Cas no 1864063-53-5 (1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride)

• Product Name: 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride
• CAS No: 1864063-53-5
• MDL: MFCD29034877
• CID: 4625352
• PubChem ID: 121552502
• Update Time: 2025-06-08

1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride

• MDL： MFCD29034877

Additional information on 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride

Research Brief on 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride (CAS: 1864063-53-5): Recent Advances and Applications

1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride (CAS: 1864063-53-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brief synthesizes the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies have focused on its unique structural features, including the pyrrolidine ring and pent-4-en-1-one moiety, which contribute to its biological activity and make it a promising scaffold for drug development.

In 2023-2024, several research groups have reported novel synthetic routes for 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride, with particular emphasis on improving yield and enantioselectivity. A study published in the Journal of Medicinal Chemistry demonstrated an optimized asymmetric synthesis method achieving >95% enantiomeric excess, which is crucial for its potential as a chiral building block in pharmaceutical synthesis. The compound's hydrochloride salt form (1864063-53-5) has shown improved solubility and stability compared to its free base counterpart, making it more suitable for biological testing and formulation development.

Pharmacological investigations have revealed that 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride exhibits moderate affinity for sigma receptors (σ1 and σ2), with Ki values in the low micromolar range. This receptor profile suggests potential applications in neuropharmacology, particularly for conditions involving neurotransmitter modulation. Recent in vitro studies have demonstrated its ability to cross the blood-brain barrier with favorable pharmacokinetic properties, as reported in a 2024 ACS Chemical Neuroscience publication.

The compound's mechanism of action appears to involve modulation of intracellular calcium signaling pathways, as evidenced by fluorescence-based assays in neuronal cell lines. This activity profile has sparked interest in its potential as a lead compound for developing novel therapeutics for neurological disorders. However, researchers caution that further structure-activity relationship studies are needed to optimize selectivity and reduce potential off-target effects.

Current research directions include exploring 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride as a precursor for developing more potent analogs and investigating its potential in combination therapies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for CNS-related indications. The compound's relatively simple structure and the availability of efficient synthetic methods make it an attractive starting point for medicinal chemistry optimization campaigns.

Future research should focus on comprehensive in vivo efficacy and safety studies to validate the therapeutic potential suggested by in vitro data. Additionally, computational modeling studies could provide valuable insights for rational drug design based on this scaffold. The growing body of research on 1-(pyrrolidin-2-yl)pent-4-en-1-one hydrochloride (1864063-53-5) positions it as an important compound in contemporary drug discovery efforts, particularly in the areas of neuroscience and receptor-targeted therapeutics.